molecular formula C17H14N2OS B5561412 6-(1-benzothien-5-ylcarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine

6-(1-benzothien-5-ylcarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine

Cat. No. B5561412
M. Wt: 294.4 g/mol
InChI Key: RXUFOPBWHPJCFO-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridine derivatives involves several key steps, including chemical modifications of pyridine derivatives and condensation reactions. One method reported the synthesis of 5,6,7,8-tetrahydro-1,6-naphthyridine methyl homologs through chemical modification and condensation of 1-benzyl-4-piperidinone with corresponding 3-amino-enones followed by debenzylation (Shiozawa et al., 1984). Another approach involved the synthesis of novel tetrahydropyrimido[4,5-b][1,6]naphthyridine derivatives via condensation of 1-benzyl-3,5-bis[(E)-arylmethylidene] tetrahydropyridin-4(1H)-ones with 6-aminouracils (Ghandi et al., 2020).

Molecular Structure Analysis

X-ray crystallography analysis has been instrumental in confirming the structures of these compounds. For instance, the structure of tetrahydropyrimido[4,5-b][1,6]naphthyridine derivatives was confirmed through analytical data and X-ray crystallography, providing insights into their molecular framework and helping understand their chemical behavior (Ghandi et al., 2020).

Chemical Reactions and Properties

1,6-Naphthyridine derivatives undergo various chemical reactions, reflecting their versatile chemical properties. For example, the copper bromide catalyzed intramolecular [4 + 2] hetero-Diels-Alder reactions of certain precursors have been used to efficiently synthesize dihydrodibenzo[b,h][1,6]naphthyridines, demonstrating the compound's reactivity and potential for creating complex heterocyclic structures (Muthukrishnan et al., 2016).

properties

IUPAC Name

1-benzothiophen-5-yl(7,8-dihydro-5H-1,6-naphthyridin-6-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H14N2OS/c20-17(13-3-4-16-12(10-13)6-9-21-16)19-8-5-15-14(11-19)2-1-7-18-15/h1-4,6-7,9-10H,5,8,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RXUFOPBWHPJCFO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC2=C1N=CC=C2)C(=O)C3=CC4=C(C=C3)SC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H14N2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

294.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-(1-Benzothien-5-ylcarbonyl)-5,6,7,8-tetrahydro-1,6-naphthyridine

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